Cas no 2247105-52-6 (5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2247105-52-6
• MF: C₈H₈FNO₆S
• MW: 265.215624809265
• CID: 5965951
• PubChem ID: 165719437
• Update Time: 2025-05-27

5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2247105-52-6
• EN300-6493358
• 5-(methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride
• 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8FNO6S/c1-15-5-16-6-2-3-7(10(11)12)8(4-6)17(9,13)14/h2-4H,5H2,1H3
• InChI Key： UKKXORTWRYNCBO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1[N+](=O)[O-])OCOC)(=O)(=O)F

Computed Properties

• Exact Mass: 265.00563631g/mol
• Monoisotopic Mass: 265.00563631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Additional information on 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride

Research Briefing on 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride (CAS: 2247105-52-6) in Chemical Biology and Pharmaceutical Applications

5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride (CAS: 2247105-52-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and proteomics. This compound belongs to the class of sulfonyl fluorides, which are increasingly recognized as versatile tools for covalent modification of proteins and other biomolecules. Recent studies have highlighted its utility as a warhead in activity-based protein profiling (ABPP) and targeted covalent inhibitor design, leveraging its ability to selectively modify nucleophilic residues in enzymes and receptors.

The compound's structural features, including the methoxymethoxy-protected phenol and the electron-withdrawing nitro group, confer distinct chemical properties that influence its reactivity and selectivity. The sulfonyl fluoride moiety serves as an electrophilic center capable of reacting with serine, threonine, tyrosine, lysine, and other nucleophilic amino acids under physiological conditions. This reactivity profile has been exploited in recent proteomic studies to map functional sites in complex biological systems and to develop covalent inhibitors for challenging drug targets.

Recent advancements in the application of 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride have been reported in several high-impact studies. A 2023 publication in Nature Chemical Biology demonstrated its use as a key intermediate in the synthesis of selective covalent inhibitors for SARS-CoV-2 main protease, where the sulfonyl fluoride warhead showed improved target engagement compared to traditional electrophiles. The study revealed that the compound's balanced reactivity profile allowed for efficient target modification while maintaining sufficient stability in biological systems.

In the field of chemical proteomics, researchers have employed 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride as a probe to identify novel druggable sites on previously considered "undruggable" targets. A 2024 study in Cell Chemical Biology utilized this compound in a quantitative chemoproteomic platform to map ligandable cysteines across the human proteome, leading to the discovery of new allosteric sites on several oncology targets. The nitroaromatic system of the molecule was found to contribute to favorable binding interactions in hydrophobic pockets, enhancing target selectivity.

The synthetic accessibility of 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride has also facilitated its adoption in medicinal chemistry campaigns. Recent work published in the Journal of Medicinal Chemistry (2024) described its incorporation into fragment-based drug discovery platforms, where the sulfonyl fluoride served as both a reactive handle for fragment elaboration and a reporter group for binding site identification. This dual functionality has opened new avenues for rapid hit-to-lead optimization in drug discovery programs.

From a safety and ADME perspective, studies have shown that the methoxymethoxy protection of the phenol group in 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride improves metabolic stability compared to unprotected analogs, while maintaining sufficient reactivity for target engagement. This balance makes it particularly valuable for in vivo applications, as demonstrated in recent pharmacokinetic studies of sulfonyl fluoride-containing drug candidates.

Looking forward, the unique properties of 5-(Methoxymethoxy)-2-nitrobenzene-1-sulfonyl fluoride position it as a promising tool for addressing current challenges in drug discovery, particularly in targeting protein-protein interactions and allosteric sites. Ongoing research is exploring its application in targeted protein degradation strategies and the development of covalent PROTACs, where its selective reactivity could enable new approaches to modulating challenging disease targets.